Cas no 160968-99-0 (2-(2,2,2-Trifluoroethoxy)phenol)

• Product Name: 2-(2,2,2-Trifluoroethoxy)phenol
• CAS No: 160968-99-0
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD11181824
• CID: 65574
• PubChem ID: 13085347
• Update Time: 2025-04-18

2-(2,2,2-Trifluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroethoxy)phenol
• 2-(2,2,2-Trifluorethoxy)-phenol
• 2,6-DIFLUORO-3-METHYLPHENYLACETIC ACID
• 2-[(trifluoro)ethoxy]phenol
• 2,2,2-Trifluoro-2'-hydroxyphenetole
• Phenol, 2-(2,2,2-trifluoroethoxy)-
• KSC496K3R
• VDWGLBLCECKXRU-UHFFFAOYSA-N
• 8136AA
• NE30884
• 2-[2,2,2-tris(fluoranyl)ethoxy]phenol
• SY111103
• ST24039096
• AKOS009315866
• CS-0156622
• FT-0656528
• SCHEMBL2357267
• DTXSID00517688
• AC-23947
• MFCD11181824
• 160968-99-0
• Z381415096
• D70688
• DS-18420
• EN300-65940
• A810207
• Trifluoroethoxy)phenol
• DB-064381

• MDL： MFCD11181824
• Inchi： 1S/C8H7F3O2/c9-8(10,11)5-13-7-4-2-1-3-6(7)12/h1-4,12H,5H2
• InChI Key： VDWGLBLCECKXRU-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1O)(F)F

Computed Properties

• Exact Mass: 192.04000
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.327
• Melting Point: 49-50 ºC
• Boiling Point: 202°C at 760 mmHg
• Flash Point: 102 ºC
• Refractive Index: 1.463
• PSA: 29.46000
• LogP: 2.33330

2-(2,2,2-Trifluoroethoxy)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides